Cas no 1554288-05-9 (pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde)
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[2,1-f][1,2,4]triazine-7-carboxaldehyde
- pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde
-
- Inchi: 1S/C7H5N3O/c11-4-7-2-1-6-3-8-5-9-10(6)7/h1-5H
- InChI Key: CZOGJRZETBFPSR-UHFFFAOYSA-N
- SMILES: N12C(C=O)=CC=C1C=NC=N2
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-100MG |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 100MG |
¥ 2,884.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-250MG |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 250MG |
¥ 4,613.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-500MG |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 500MG |
¥ 7,682.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-1G |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 1g |
¥ 11,523.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-5G |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 5g |
¥ 34,570.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-100mg |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 100mg |
¥2881.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-250mg |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 250mg |
¥4610.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-500mg |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 500mg |
¥7676.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-1g |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 1g |
¥11515.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN18546-100.0mg |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde |
1554288-05-9 | 95% | 100.0mg |
¥2881.0000 | 2025-04-12 |
pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde
Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS No. 1554288-05-9): A Key Intermediate in Modern Pharmaceutical Synthesis
The compound Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde, identified by its CAS number 1554288-05-9, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aldehyde has garnered considerable attention due to its versatile structural framework and potential applications in the synthesis of bioactive molecules. The triazine core, combined with a pyrrole moiety, provides a unique platform for medicinal chemists to explore novel pharmacophores and therapeutic agents.
In recent years, the demand for innovative heterocyclic compounds has surged, driven by their prevalence in biologically active molecules. The Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde structure exemplifies this trend, offering a scaffold that can be modified to yield compounds with diverse biological activities. Its aldehyde functional group further enhances its utility as a key intermediate in organic synthesis, enabling the formation of amides, imines, and other derivatives essential for drug development.
One of the most compelling aspects of Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde is its role in the synthesis of targeted therapeutics. Researchers have leveraged this compound to develop novel inhibitors and agonists for various diseases. For instance, studies have demonstrated its applicability in creating small-molecule modulators of enzyme targets implicated in cancer and inflammatory disorders. The pyrrole ring contributes to hydrophobic interactions with biological targets, while the triazine moiety allows for selective binding and modulation of receptor activity.
The chemical reactivity of Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde makes it an invaluable tool for synthetic chemists. The aldehyde group at the 7-position serves as a reactive site for condensation reactions with various nucleophiles, including amines and hydrazines. This reactivity has been exploited to generate a library of derivatives with potential pharmaceutical applications. Additionally, the presence of nitrogen atoms in both the pyrrole and triazine rings allows for further functionalization through diazotization or cyclization reactions.
Recent advancements in computational chemistry have further highlighted the importance of Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde as a building block. Molecular modeling studies have revealed that this compound can be engineered to exhibit specific binding affinities and selectivity profiles. Such insights have guided the design of novel analogs with enhanced pharmacological properties. By integrating experimental data with computational predictions, researchers can optimize synthetic routes and improve yields.
The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their inherent biological activity and synthetic accessibility. The Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde scaffold aligns well with this trend, offering a balance between structural complexity and functional diversity. Its application in drug discovery has led to several promising candidates entering preclinical evaluation stages. These efforts underscore the compound's potential as a cornerstone in next-generation therapeutic development.
In conclusion, Pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS No. 1554288-05-9) represents a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity profile make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for this compound,its significance in drug discovery is poised to grow even further.
1554288-05-9 (pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde) Related Products
- 1369239-97-3(Pyrrolo[2,1-f][1,2,4]triazine-7-carboxaldehyde, 5-bromo-)
- 1233093-59-8(2-(methylsulfanyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde)
- 1545012-48-3(1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}ethan-1-one)
- 1557912-94-3(2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-7-yl}propan-1-one)
- 1546505-09-2(4-Chloropyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde)
- 1555382-61-0(1-(2-Methylpyrrolo[2,1-f][1,2,4]triazin-7-yl)ethan-1-one)
- 1356016-45-9(pyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid)
- 1550718-12-1(Pyrrolo[2,1-f][1,2,4]triazine-7-carboxaldehyde, 2-methyl-)
- 1369158-40-6(2-methylpyrrolo[2,1-f][1,2,4]triazine-7-carboxylic acid)
- 939967-94-9(4-aminopyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde)